Cas no 89209-06-3 (2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-)

• Product Name: 2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-
• CAS No: 89209-06-3
• MF: C₁₀H₁₂N₂S
• MW: 192.280680656433
• CID: 608711
• PubChem ID: 13114405
• Update Time: 2025-04-19

2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole, 5-(1,1-dimethylethyl)-
• 5-tert-butyl-2,1,3-benzothiadiazole
• DTXSID10519012
• 89209-06-3
• SCHEMBL2627056

• Inchi： 1S/C10H12N2S/c1-10(2,3)7-4-5-8-9(6-7)12-13-11-8/h4-6H,1-3H3
• InChI Key： ABUUMNMASDJLCF-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(C)(C)C

Computed Properties

• Exact Mass: 192.07211956g/mol
• Monoisotopic Mass: 192.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 54Ų